Cas no 62498-93-5 ( )

• Product Name: &nbsp
• CAS No: 62498-93-5
• MF: C₂₀H₃₂
• MW: 272.468086242676
• CID: 956744
• PubChem ID: 5384142
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (1E,4E,8E,12E)-2,6,6,9,13-Pentamethyl-1,4,8,12-cyclopentadecatetraene
• flexibilene
• FLEXIBILENE (B711293K112)
• DB-214606
• 62498-93-5
• NSC-309919
• NSC309919
•  

• Inchi： 1S/C20H32/c1-17-9-6-11-18(2)13-8-15-20(4,5)16-14-19(3)12-7-10-17/h8,10-11,14-15H,6-7,9,12-13,16H2,1-5H3
• InChI Key： SPMBDLTUBLYRCT-UHFFFAOYSA-N
• SMILES： CC1CCC=C(C)CC=CC(C)(C)CC=C(C)CCC=1

Computed Properties

• Exact Mass: 272.25056
• Monoisotopic Mass: 272.250401021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 7.762

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons